Cas no 41886-28-6 (2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde)
2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde is a versatile heterocyclic compound featuring a chlorophenyl-substituted triazole core with an aldehyde functional group. Its structural properties make it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both the triazole ring and the aldehyde group allows for further derivatization through reactions such as condensation, cyclization, or nucleophilic addition. The 3-chlorophenyl substituent enhances its reactivity and potential for selective modifications. This compound is characterized by its stability under standard conditions and compatibility with a range of synthetic methodologies, making it a useful building block in medicinal and materials chemistry research.
41886-28-6 structure
Product Name:2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde
CAS No:41886-28-6
MF:C9H6ClN3O
MW:207.616440296173
CID:2139580
Update Time:2025-06-07
2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 2-(3-chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde
- 2-(3-chloro-phenyl)-2H-[1,2,3]triazole-4-carbaldehyde
- IWSSXGKTDMPCHE-UHFFFAOYSA-N
- 2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde
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- Inchi： 1S/C9H6ClN3O/c10-7-2-1-3-9(4-7)13-11-5-8(6-14)12-13/h1-6H
- InChI Key： IWSSXGKTDMPCHE-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)N1N=CC(C=O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 214
- Topological Polar Surface Area: 47.8
2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C612225-25mg |
2-(3-chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde |
41886-28-6 | 25mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C612225-50mg |
2-(3-chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde |
41886-28-6 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C612225-250mg |
2-(3-chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde |
41886-28-6 | 250mg |
$ 365.00 | 2022-06-06 | ||
| Chemenu | CM519949-1g |
2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde |
41886-28-6 | 98% | 1g |
$485 | 2022-09-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523067-1g |
2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde |
41886-28-6 | 98% | 1g |
￥3394.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523067-5g |
2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde |
41886-28-6 | 98% | 5g |
￥10266.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523067-10g |
2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde |
41886-28-6 | 98% | 10g |
￥13221.00 | 2024-05-14 | |
| Enamine | EN300-43200-0.05g |
2-(3-chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde |
41886-28-6 | 0.05g |
$101.0 | 2023-04-30 | ||
| Enamine | EN300-43200-0.1g |
2-(3-chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde |
41886-28-6 | 0.1g |
$152.0 | 2023-04-30 | ||
| Enamine | EN300-43200-0.25g |
2-(3-chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde |
41886-28-6 | 0.25g |
$216.0 | 2023-04-30 |
2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde Suppliers
Amadis Chemical Company Limited
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(CAS:41886-28-6)2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde
Order Number:A1086699
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:27
Price ($):446.0
Email:sales@amadischem.com
2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
41886-28-6 (2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:41886-28-6)2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde
Purity:99%
Quantity:1g
Price ($):446.0